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Compound of Interest

Compound Name: 7-Bromobenzo[b]thiophene

Cat. No.: B074336 Get Quote

CAS Number: 1423-61-6 Molecular Formula: C₈H₅BrS Synonyms: 7-Bromothianaphthene

This technical guide provides an in-depth overview of 7-Bromobenzo[b]thiophene, a critical

intermediate for researchers, scientists, and professionals in drug development and materials

science. It covers key physicochemical properties, detailed experimental protocols for its

synthesis and subsequent reactions, and its applications as a versatile building block.

Molecular Structure and Physicochemical
Properties
7-Bromobenzo[b]thiophene is a heterocyclic compound featuring a benzene ring fused to a

thiophene ring, with a bromine atom substituted at the 7-position. This structure imparts unique

reactivity, making it a valuable precursor in organic synthesis. The bromine atom serves as a

key functional handle for various cross-coupling reactions, enabling the construction of

complex molecular architectures.

The key quantitative data for 7-Bromobenzo[b]thiophene are summarized in the table below.
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Property Value Source(s)

CAS Number 1423-61-6 [1]

Molecular Weight 213.09 g/mol [1]

Molecular Formula C₈H₅BrS [1]

Appearance
Light yellow to orange clear

liquid
[N/A]

Boiling Point 109 °C @ 10 mmHg [2]

Density (Predicted) 1.649 ± 0.06 g/cm³ [1]

Flash Point 125.99 °C [1]

InChI
InChI=1S/C8H5BrS/c9-7-3-1-

2-6-4-5-10-8(6)7/h1-5H
[1]

InChIKey
NOICDPBEDNMHQK-

UHFFFAOYSA-N
[1]

Storage Conditions
Room Temperature, Store in

Dark, Dry Place
[1]

Core Applications
7-Bromobenzo[b]thiophene is a versatile intermediate primarily utilized in two major fields:

Pharmaceutical Development: The benzothiophene scaffold is a privileged structure in

medicinal chemistry. This compound serves as a starting material for synthesizing novel drug

candidates and bioactive molecules. The bromine atom can be readily functionalized to

create diverse libraries of derivatives for biological screening.[2]

Organic Electronics: It is a crucial building block for organic semiconductors and materials

used in Organic Light-Emitting Diodes (OLEDs). The conjugated benzothiophene system

contributes to efficient charge transport and luminescence, and the bromine atom allows for

the construction of complex conjugated polymers and small molecules with tailored

optoelectronic properties.
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Experimental Protocols
Detailed methodologies for the synthesis of 7-Bromobenzo[b]thiophene and its application in

subsequent cross-coupling reactions are provided below.

Protocol 1: Synthesis of 7-Bromobenzo[b]thiophene via
Electrophilic Cyclization
This protocol is adapted from a described industrial synthesis method.[2]

Objective: To synthesize 7-Bromobenzo[b]thiophene from 2-(2-

bromophenylthio)acetaldehyde diethyl acetal.

Materials:

2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g, 44.88 mmol)

Chlorobenzene (120 mL total)

Polyphosphoric acid (PPA) (30.4 g)

Toluene (100 mL)

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Round-bottom flask with reflux condenser

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:
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Combine chlorobenzene (100 mL) and polyphosphoric acid (30.4 g) in a round-bottom flask.

Heat the mixture to reflux using a heating mantle.

Dissolve 2-(2-bromophenylthio)acetaldehyde diethyl acetal (13.7 g) in chlorobenzene (20

mL).

Slowly add the acetal solution dropwise to the refluxing PPA mixture over a period of 20

minutes.

Maintain the reaction mixture at reflux for 4 hours.

After 4 hours, cool the mixture to room temperature.

Decant the solvent. Add toluene (50 mL) to the residue, stir thoroughly, and decant the

toluene. Repeat this wash step once more.

Combine the toluene extracts and concentrate them under vacuum using a rotary

evaporator.

Dissolve the resulting residue in a mixture of ethyl acetate and water.

Transfer the mixture to a separatory funnel. Wash the organic phase with a saturated sodium

bicarbonate solution.

Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under vacuum

to yield 7-bromobenzo[b]thiophene. (Reported yield: 8.91 g, 93%).[2]

Protocol 2: Application in Suzuki Cross-Coupling
Reaction
This protocol provides a general methodology for using brominated thiophene derivatives in

palladium-catalyzed Suzuki cross-coupling reactions to form C-C bonds, a common

subsequent step in pharmaceutical and materials synthesis.[3]

Objective: To couple an arylboronic acid with 7-Bromobenzo[b]thiophene.

Materials:
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7-Bromobenzo[b]thiophene (1 equivalent)

Arylboronic acid (1.2 equivalents)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equivalents)

Sodium carbonate (2 equivalents) as a 2M aqueous solution

Toluene or 1,4-Dioxane

Schlenk flask or similar reaction vessel

Inert atmosphere (Nitrogen or Argon)

Procedure:

To a Schlenk flask, add 7-Bromobenzo[b]thiophene (1 equiv.), the desired arylboronic acid

(1.2 equiv.), and the palladium catalyst (0.03 equiv.).

Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

Add the solvent (e.g., toluene) followed by the aqueous sodium carbonate solution (2 equiv.).

Heat the reaction mixture to 90-100 °C and stir vigorously until the starting material is

consumed (monitor by TLC or GC-MS).

Cool the reaction to room temperature and dilute with water and an organic solvent like ethyl

acetate.

Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the coupled

product.

Mandatory Visualizations
The following diagrams illustrate key workflows involving 7-Bromobenzo[b]thiophene.
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Caption: Synthesis workflow for 7-Bromobenzo[b]thiophene.
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Caption: Role as an intermediate in synthetic chemistry.
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Caption: Conceptual workflow for OLED material synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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